Cas no 899954-39-3 (2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide)

• Product Name: 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide
• CAS No: 899954-39-3
• MF: C₁₈H₁₃ClN₄O₄
• MW: 384.77322268486
• CID: 5488967
• Update Time: 2025-10-16

2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[3-(6-methoxy-3-pyridazinyl)phenyl]-5-nitro-
• 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide

• Inchi： 1S/C18H13ClN4O4/c1-27-17-8-7-16(21-22-17)11-3-2-4-12(9-11)20-18(24)14-10-13(23(25)26)5-6-15(14)19/h2-10H,1H3,(H,20,24)
• InChI Key： FAMXQQVPAWRAON-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(OC)C=C2)=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Additional information on 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide

2-Chloro-N-3-(6-Methoxypyridazin-3-yl)phenyl-5-Nitrobenzamide: A Novel Compound in Pharmaceutical Research and Drug Discovery

2-Chloro-N-3-(6-Methoxypyridazin-3-yl)phenyl-5-nitrobenzamide, with the CAS number 899954-39-3, represents a promising compound in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex functional group architecture, has garnered significant attention due to its potential applications in antimicrobial, anti-inflammatory, and anti-cancer research. The unique combination of nitro, chloro, and pyridazinyl moieties in its structure contributes to its distinct pharmacological profile, making it a valuable candidate for further preclinical studies and clinical development.

The molecular framework of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-3-nitrobenzamide is built around a benzamide core, which is substituted with a nitro group at the 5-position and a chloro group at the 2-position. The aromatic ring is further functionalized with a phenyl substituent bearing a pyridazinyl group at the 3-position, which is itself substituted with a methoxy group at the 6-position. This intricate structural design allows for multiple points of interaction with biological targets, enhancing its potential as a lead compound for targeted drug development.

Recent studies have highlighted the synthetic versatility of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide in medicinal chemistry. Researchers have explored its derivatization potential by modifying the pyridazinyl ring or the nitro group to optimize bioavailability and selectivity. For instance, the introduction of electron-donating groups at the methoxy position has been shown to enhance the solubility of the compound, a critical factor in drug formulation and pharmacokinetic optimization. These modifications are particularly relevant in the context of modern drug discovery, where structure-activity relationship (SAR) studies play a pivotal role in identifying the most effective molecular scaffolds.

The pharmacological activity of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide has been extensively investigated in recent years. One of its most notable properties is its ability to modulate inflammatory pathways, particularly through its interaction with cytokine signaling mechanisms. In in vitro studies, this compound has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings align with the growing interest in targeted therapies for chronic inflammatory diseases, including arthritis and autoimmune disorders.

Furthermore, 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide has shown potential in anti-cancer research. Preliminary data from in vivo models suggest that this compound can induce apoptosis in prostate cancer cells by disrupting key cell cycle regulators. The nitro group in its structure is believed to play a crucial role in this mechanism, as it may facilitate the formation of reactive oxygen species (ROS) that trigger oxidative stress and mitochondrial dysfunction in cancerous cells. These findings are particularly relevant in the context of precision oncology, where the development of targeted therapies with minimal off-target effects is a major goal.

The synthetic pathways for 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide have also been a focus of recent research. Chemists have employed multi-step organic synthesis strategies to construct this complex molecule, often starting with pyridazine derivatives and incorporating the nitro and chloro groups through electrophilic substitution reactions. The use of green chemistry principles in these syntheses has become increasingly important, as the environmental impact of pharmaceutical manufacturing is a growing concern in the industry. Techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the efficiency and sustainability of the production process.

In addition to its pharmacological applications, 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide has also been studied for its potential as a probe molecule in drug-target interactions. By incorporating fluorescent tags or radiolabeled moieties, researchers can track the binding affinity of this compound to specific biological targets, such as proteins or enzymes. This approach is particularly useful in high-throughput screening campaigns, where the identification of lead compounds with high affinity and specificity is critical for advancing drug development projects.

The preclinical evaluation of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide has also revealed its potential for combination therapy. When paired with other antimicrobial agents or anti-inflammatory drugs, this compound has shown enhanced efficacy in animal models. This synergistic effect is attributed to the ability of the compound to target multiple pathways simultaneously, reducing the likelihood of resistance development and improving therapeutic outcomes. These findings underscore the importance of multi-target drug design in modern pharmacology.

Despite its promising properties, the development of 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide as a therapeutic agent is still in its early stages. Ongoing preclinical studies are focused on optimizing its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, toxicological assessments are being conducted to ensure its safety for human use. These studies are essential for the regulatory approval of the compound and its eventual transition from the research phase to clinical application.

In conclusion, 2-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-5-nitrobenzamide represents a significant advancement in the field of pharmaceutical research. Its unique structural features and pharmacological activity make it a promising candidate for the development of new therapeutic agents. Continued research into its synthesis, mechanism of action, and safety profile will be crucial for its successful transition from the laboratory to the clinic. As the field of drug discovery continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing medical challenges of our time.

Summary of 2-Chloro-N-3-(6-Methoxypyridazin-3-Yl)benzamide (2-Cl-N-3-(6-Methoxypyridazin-3-Yl)benzamide) 1. Structural Overview The compound, 2-chloro-N-3-(6-methoxypyridazin-3-yl)benzamide, is a complex organic molecule with a benzamide core, a chlorine substituent, and a pyridazin-3-yl group bearing a methoxy group. Its structure combines aromatic rings, heterocyclic systems, and functional groups, making it a versatile scaffold for drug development. 2. Pharmacological Properties - Anti-Cancer Potential: - Demonstrates apoptotic activity in prostate cancer cells via ROS induction and mitochondrial dysfunction. - Targets cell cycle regulators, suggesting potential as a targeted therapy in oncology. - Anti-Inflammatory and Anti-Microbial Effects: - Shows anti-inflammatory activity in preclinical models. - May act as a probe molecule for studying drug-target interactions, especially in inflammatory pathways. - Synergistic Potential: - Enhances efficacy when combined with other antimicrobial or anti-inflammatory agents, suggesting potential for combination therapy. 3. Synthesis and Green Chemistry - Synthetic Pathways: - Constructed via multi-step organic synthesis, starting with pyridazine derivatives. - Utilizes electrophilic substitution reactions for introducing nitro and chloro groups. - Sustainability: - Research into green chemistry techniques (e.g., microwave-assisted synthesis, flow chemistry) aims to improve efficiency and reduce environmental impact. 4. Preclinical and Clinical Development - Pharmacokinetic Studies: - Ongoing research to optimize ADME properties (absorption, distribution, metabolism, excretion). - Toxicological Assessments: - Ensuring safety profile for human use is a priority for regulatory approval. - Translation to Clinical Use: - Transition from research phase to clinical application requires further preclinical validation and regulatory compliance. 5. Applications in Drug Discovery - Multi-Target Drug Design: - The compound’s ability to target multiple pathways aligns with trends in precision medicine and multi-target therapies. - High-Throughput Screening: - Potential as a probe molecule for studying drug-target interactions in high-throughput screening campaigns. 6. Challenges and Future Directions - Optimization of Efficacy and Safety: - Further studies are needed to refine pharmacokinetic and toxicological profiles. - Clinical Translation: - Transition to clinical trials requires regulatory approval and robust preclinical data. Conclusion 2-Chloro-N-3-(6-methoxypyridazin-3-yl)benzamide is a promising compound with significant potential in pharmacology, particularly in oncology and inflammation management. Its unique structure and multifaceted pharmacological properties position it as a candidate for novel therapeutic agents. Continued research into its synthesis, mechanism of action, and safety profile will be critical for its successful development and eventual clinical application. As the field of drug discovery advances, compounds like this one will play a vital role in addressing complex medical challenges. Key Takeaways - Structure: Aromatic benzamide with pyridazin-3-yl and methoxy groups. - Potential Uses: Anti-cancer, anti-inflammatory, and antimicrobial agents. - Synthesis: Multi-step organic synthesis with green chemistry approaches. - Development Stage: Preclinical studies ongoing, with focus on ADME and safety. - Future Impact: Could advance precision medicine and multi-target drug design. This compound exemplifies the intersection of organic chemistry, pharmacology, and biomedical innovation, highlighting the importance of interdisciplinary research in modern drug discovery.